![molecular formula C16H13ClN2O B5836930 2-(2-chlorophenyl)-5-(4-ethylphenyl)-1,3,4-oxadiazole](/img/structure/B5836930.png)
2-(2-chlorophenyl)-5-(4-ethylphenyl)-1,3,4-oxadiazole
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Overview
Description
2-(2-chlorophenyl)-5-(4-ethylphenyl)-1,3,4-oxadiazole, also known as CPEP, is a heterocyclic organic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of oxadiazoles, which are widely used in the synthesis of various biologically active molecules.
Mechanism of Action
The mechanism of action of 2-(2-chlorophenyl)-5-(4-ethylphenyl)-1,3,4-oxadiazole is not fully understood. However, it is believed that this compound exerts its biological activity by inhibiting certain enzymes or proteins that are involved in various cellular processes. For example, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound exhibits potent antimicrobial activity against various bacteria and fungi. This compound has also been shown to have anti-inflammatory activity, which makes it a potential candidate for the treatment of various inflammatory disorders such as rheumatoid arthritis. In addition, this compound has been shown to have anticancer activity by inducing apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(2-chlorophenyl)-5-(4-ethylphenyl)-1,3,4-oxadiazole is its ease of synthesis, which makes it readily available for laboratory experiments. In addition, this compound exhibits good stability under various experimental conditions, which makes it suitable for use in various assays. However, one of the limitations of this compound is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research on 2-(2-chlorophenyl)-5-(4-ethylphenyl)-1,3,4-oxadiazole. One of the potential applications of this compound is in the development of new antimicrobial agents, especially against drug-resistant bacteria. This compound can also be used as a building block in the synthesis of new materials with potential applications in organic electronics. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
2-(2-chlorophenyl)-5-(4-ethylphenyl)-1,3,4-oxadiazole can be synthesized by the reaction of 2-chlorobenzoyl chloride with 4-ethylphenylhydrazine in the presence of a base such as triethylamine. The resulting product is then cyclized with the help of phosphorus oxychloride to form this compound.
Scientific Research Applications
2-(2-chlorophenyl)-5-(4-ethylphenyl)-1,3,4-oxadiazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, tuberculosis, and Alzheimer's disease. This compound has also been used as a building block in the synthesis of various biologically active molecules such as antimicrobial agents, antifungal agents, and anti-inflammatory agents.
Properties
IUPAC Name |
2-(2-chlorophenyl)-5-(4-ethylphenyl)-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O/c1-2-11-7-9-12(10-8-11)15-18-19-16(20-15)13-5-3-4-6-14(13)17/h3-10H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYKRZSZKSOYNLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NN=C(O2)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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